Cas no 2114999-56-1 (2-(Methoxy-D3)pyridin-3-amine)

• Product Name: 2-(Methoxy-D3)pyridin-3-amine
• CAS No: 2114999-56-1
• MF: C₆H₈N₂O
• MW: 127.159006118774
• CID: 6791601
• PubChem ID: 137441422
• Update Time: 2024-08-06

2-(Methoxy-D3)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20678836
• 2114999-56-1
• 2-(trideuteriomethoxy)pyridin-3-amine
• AT11394
• 2-(METHOXY-D3)PYRIDIN-3-AMINE
• 2-(Methoxy-D3)pyridin-3-amine

• Inchi： 1S/C6H8N2O/c1-9-6-5(7)3-2-4-8-6/h2-4H,7H2,1H3/i1D3
• InChI Key： YXFAOWYMDGUFIQ-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 127.082493121g/mol
• Monoisotopic Mass: 127.082493121g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų